Cas no 75369-42-5 (1-(bromomethyl)-3-isopropylbenzene)

• Product Name: 1-(bromomethyl)-3-isopropylbenzene
• CAS No: 75369-42-5
• MF: C₁₀H₁₃Br
• MW: 213.114222288132
• MDL: MFCD15527192
• CID: 1011835
• PubChem ID: 53415769
• Update Time: 2025-04-24

1-(bromomethyl)-3-isopropylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-3-isopropylbenzene
• MFCD15527192
• DTXSID501276081
• CS-0052835
• 75369-42-5
• EN300-1898189
• 3-isopropylbenzyl bromide
• 1-bromomethyl-3-isopropylbenzene
• 1-(Bromomethyl)-3-(1-methylethyl)benzene
• SB21841
• GYFDUIHVBNYYFE-UHFFFAOYSA-N
• 1-(bromomethyl)-3-(propan-2-yl)benzene
• SCHEMBL1241836
• SY322948
• 1-(bromomethyl)-3-propan-2-ylbenzene
• AS-34867
• AKOS025291288
• DB-389827

• MDL： MFCD15527192
• Inchi： 1S/C10H13Br/c1-8(2)10-5-3-4-9(6-10)7-11/h3-6,8H,7H2,1-2H3
• InChI Key： GYFDUIHVBNYYFE-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 212.02006g/mol
• Monoisotopic Mass: 212.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

1-(bromomethyl)-3-isopropylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 1-(bromomethyl)-3-isopropylbenzene

Comprehensive Guide to 1-(Bromomethyl)-3-isopropylbenzene (CAS No. 75369-42-5): Properties, Applications, and Market Insights

1-(Bromomethyl)-3-isopropylbenzene (CAS No. 75369-42-5), also known as 3-isopropylbenzyl bromide, is a versatile organic bromine compound widely used in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical manufacturing. This aromatic bromide derivative has gained significant attention in recent years due to its unique reactivity as a benzylating agent and its role in cross-coupling reactions.

The molecular structure of 1-(bromomethyl)-3-isopropylbenzene features a benzene ring substituted with both an isopropyl group and a bromomethyl group at the 1 and 3 positions respectively. This specific arrangement contributes to its chemical reactivity and makes it valuable for various organic transformations. Researchers particularly value this compound for its balanced electronic properties and steric effects, which are crucial in modern catalyzed reactions and drug discovery applications.

In pharmaceutical applications, 75369-42-5 serves as a key building block for the synthesis of various active pharmaceutical ingredients (APIs). Its ability to introduce the 3-isopropylbenzyl moiety makes it particularly useful in developing central nervous system (CNS) drugs and anti-inflammatory agents. Recent studies have highlighted its potential in creating novel kinase inhibitors, a hot topic in cancer research and targeted therapies.

The compound's applications extend to material science, where 1-(bromomethyl)-3-isopropylbenzene is employed in the synthesis of advanced polymers and liquid crystal materials. Its unique structure contributes to the thermal stability and optical properties of these materials, making them suitable for electronic displays and high-performance coatings. This aligns with current industry trends toward smart materials and functional surfaces.

From a synthetic chemistry perspective, 3-isopropylbenzyl bromide demonstrates excellent reactivity in nucleophilic substitution reactions, Grignard reactions, and palladium-catalyzed couplings. These properties make it a favorite among researchers working on green chemistry approaches and atom-efficient synthesis methods. The compound's stability under various conditions also contributes to its popularity in flow chemistry applications.

The global market for 1-(bromomethyl)-3-isopropylbenzene has shown steady growth, driven by increasing demand from the pharmaceutical sector and specialty chemicals industry. Market analysts note particular interest from manufacturers of custom synthesis services and contract research organizations. Current trends indicate growing applications in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), areas receiving significant research funding worldwide.

Quality specifications for CAS 75369-42-5 typically include purity levels ranging from 97% to 99%, with HPLC being the preferred analytical method for quality control. Storage recommendations generally suggest keeping the compound in amber glass containers under inert atmosphere to maintain stability. These handling protocols reflect standard practices for air-sensitive reagents in modern laboratories.

Environmental and safety considerations for 1-(bromomethyl)-3-isopropylbenzene follow standard organic bromide protocols. Proper personal protective equipment (PPE) including gloves and eye protection is recommended when handling this compound. Disposal should comply with local regulations for organic halogen compounds, with particular attention to avoiding release into aquatic environments.

Recent patent literature reveals innovative applications of 75369-42-5 in photoredox catalysis and electrochemical synthesis, reflecting current interests in sustainable chemistry methods. The compound's role in developing next-generation materials for energy storage and conversion is another active area of research, particularly in academic institutions focusing on renewable energy technologies.

For researchers sourcing 1-(bromomethyl)-3-isopropylbenzene, key considerations include supplier reliability, batch-to-batch consistency, and technical support availability. The compound is typically available from specialty chemical suppliers in quantities ranging from grams to kilograms, with custom synthesis options for larger-scale requirements. Current market dynamics show increasing competition among suppliers to provide high-purity grades with comprehensive analytical documentation.

Future prospects for CAS 75369-42-5 appear promising, with anticipated growth in applications related to biopharmaceuticals and advanced materials. The compound's versatility in medicinal chemistry and its potential in emerging catalysis technologies position it as a valuable tool for chemical innovation. Ongoing research into its reactivity patterns continues to uncover new synthetic possibilities that align with industry needs for efficient and selective transformations.